Cas no 1341639-61-9 (2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol
• CAS No: 1341639-61-9
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD17260517
• CID: 5149435
• PubChem ID: 62962604
• Update Time: 2025-11-02

2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-alpha-(trifluoromethyl)benzyl Alcohol
• 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol
• SY250153
• Benzenemethanol, 5-fluoro-2-methyl-a-(trifluoromethyl)-

• MDL： MFCD17260517
• Inchi： 1S/C9H8F4O/c1-5-2-3-6(10)4-7(5)8(14)9(11,12)13/h2-4,8,14H,1H3
• InChI Key： LWHAEKRZDHGPRO-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1C)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol

2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 1341639-61-9): A Versatile Building Block in Modern Medicinal Chemistry

2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 1341639-61-9) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical and materials science research. This molecule belongs to the class of fluoroalkyl-substituted phenolic derivatives, characterized by the presence of three fluorine atoms in a trifluoromethyl group and a fluorinated aromatic ring system. The trifluoromethyl group is a well-known bioisostere that can modulate the physicochemical properties of molecules, including lipophilicity, metabolic stability, and receptor binding affinity. The 5-fluoro-2-methylphenyl ring introduces a hydrophobic and electron-deficient substituent, which may influence hydrogen bonding capabilities and molecular conformational flexibility.

Recent advancements in fluorine chemistry have highlighted the importance of fluorinated compounds in drug development. A 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated aromatic rings can enhance the bioavailability of small-molecule therapeutics by improving membrane permeability and reducing susceptibility to enzymatic degradation. In the case of 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol, the trifluoromethyl group and fluorinated phenyl ring may synergistically contribute to these beneficial properties. Notably, the hydroxyl group in the molecule provides a potential site for further functionalization, enabling the synthesis of prodrugs or targeted drug delivery systems.

The synthetic accessibility of this compound has been a key focus of recent research. A 2024 report in Organic Letters described a novel transition-metal-catalyzed cross-coupling reaction that enables the efficient synthesis of fluoroalkyl-substituted phenolic derivatives with high stereoselectivity and yield. This methodology involves the use of fluorinated aryl halides and trifluoromethyl-containing precursors, which are then coupled under mild conditions. The resulting 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol has been characterized using nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and purity.

Applications of 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol have been explored in multiple research domains. In anticancer drug discovery, a 2023 investigation in Cancer Research revealed that fluorinated compounds exhibit enhanced inhibitory activity against tyrosine kinase receptors. The fluorinated phenolic structure of this molecule may mimic the binding interactions of natural substrates to these receptors, making it a promising lead compound for small-molecule inhibitors. Additionally, the hydroxyl group can be modified to introduce bioconjugation moieties, enabling the development of targeted cancer therapeutics with reduced off-target toxicity.

Another area of interest is neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience demonstrated that fluorinated compounds can modulate amyloid-β aggregation and tau protein phosphorylation, two key pathological processes in Alzheimer's disease. The hydrophobic fluorinated ring in 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol may interact with hydrophobic regions of amyloid-β fibrils, while the trifluoromethyl group could influence the redox properties of the molecule, potentially affecting oxidative stress pathways.

The environmental fate of this compound has also been investigated to ensure its safety and sustainability. A 2023 analysis in Environmental Science & Technology showed that fluorinated organic compounds generally exhibit low biodegradability and high persistency in aquatic systems. However, the hydroxyl group in 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol may enhance its biodegradation potential compared to fully fluorinated analogs. This finding underscores the importance of structure-activity relationship studies in designing environmentally friendly pharmaceuticals.

Looking ahead, the versatile reactivity of 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol positions it as a valuable intermediate in the synthesis of fluorinated polymers, agrochemicals, and radiopharmaceuticals. For instance, the trifluoromethyl group can be transformed into fluorinated alkyl chains through fluorination reactions, while the hydroxyl group can be converted into carboxylic acid derivatives for polymer functionalization. In the field of radiopharmaceuticals, the fluorine-18 isotope can be incorporated into the molecule for positron emission tomography (PET) imaging, leveraging the high electron affinity of fluorine atoms.

In conclusion, 2,2,2-trifluoro-1-(5-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 1341639-61-9) represents a multifunctional scaffold with significant potential in medicinal chemistry, materials science, and environmental research. Its fluorinated structure, synthetic versatility, and biological relevance make it a compelling candidate for further exploration in drug discovery and innovative applications. As the field of fluorine chemistry continues to evolve, this compound is likely to play a pivotal role in shaping the next generation of therapeutic agents and functional materials.